Cas no 300834-49-5 (2-methoxyethyl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate)

2-Methoxyethyl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate is a synthetic benzofuran derivative with potential applications in pharmaceutical and material science research. Its structure incorporates both a nitrobenzoyloxy group and a methoxyethyl ester moiety, offering versatility in chemical modifications. The nitro group enhances reactivity for further functionalization, while the benzofuran core provides a rigid scaffold for structural studies. This compound may serve as an intermediate in the synthesis of bioactive molecules or specialized polymers. Its well-defined molecular architecture allows for precise control in synthetic pathways, making it valuable for exploratory chemistry. Stability under standard laboratory conditions ensures reliable handling in research applications.
2-methoxyethyl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate structure
300834-49-5 structure
Product Name:2-methoxyethyl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate
CAS No:300834-49-5
MF:C20H17NO8
MW:399.350886106491
CID:5554129
Update Time:2025-11-04

2-methoxyethyl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-methoxyethyl 2-methyl-5-(4-nitrobenzoyl)oxy-1-benzofuran-3-carboxylate
    • 2-methoxyethyl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate
    • Inchi: 1S/C20H17NO8/c1-12-18(20(23)27-10-9-26-2)16-11-15(7-8-17(16)28-12)29-19(22)13-3-5-14(6-4-13)21(24)25/h3-8,11H,9-10H2,1-2H3
    • InChI Key: YGYNGVVKYLIIFS-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(OC(=O)C3=CC=C([N+]([O-])=O)C=C3)C=C2C(C(OCCOC)=O)=C1C

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Additional information on 2-methoxyethyl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate

Recent Advances in the Study of 2-Methoxyethyl 2-Methyl-5-(4-Nitrobenzoyloxy)-1-Benzofuran-3-Carboxylate (CAS: 300834-49-5)

In recent years, the compound 2-methoxyethyl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate (CAS: 300834-49-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzofuran derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural features and biological activity. The compound's molecular framework, which includes a nitrobenzoyloxy group and a methoxyethyl ester, contributes to its ability to interact with specific biological targets, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties of this compound, including its mechanism of action, pharmacokinetics, and potential therapeutic uses. One of the key areas of interest is its role as a modulator of enzymatic activity, particularly in pathways related to inflammation and oxidative stress. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand the compound's binding affinity and interactions with target proteins. These studies have provided valuable insights into its potential as a lead compound for drug development.

In addition to its pharmacological properties, the synthetic pathways for 2-methoxyethyl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate have also been a focus of recent research. Optimizing the synthesis of this compound is crucial for ensuring its availability for further studies and potential clinical applications. Recent advancements in green chemistry have led to more efficient and environmentally friendly synthetic routes, reducing the use of hazardous reagents and improving yields. These developments are expected to facilitate the large-scale production of the compound for preclinical and clinical trials.

The compound's potential applications extend beyond traditional small-molecule therapeutics. Recent exploratory studies have investigated its use in drug delivery systems, particularly in the development of prodrugs and targeted therapies. The nitrobenzoyloxy group, in particular, has been explored as a cleavable linker in prodrug designs, enabling controlled release of active metabolites in specific biological environments. Such innovations highlight the versatility of 2-methoxyethyl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate in modern pharmaceutical research.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Recent efforts have focused on structural modifications to enhance the compound's drug-like properties while retaining its therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 2-methoxyethyl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a promising candidate for further development. Continued research into its pharmacological properties, synthetic optimization, and therapeutic applications will be essential for unlocking its full potential in the treatment of various diseases. The compound's journey from bench to bedside will undoubtedly be a topic of keen interest in the coming years.

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